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Compound of Interest

Compound Name:

3-[1-(4-carbamoyl-2-

methylphenyl)-5-(4-imidazol-1-

ylphenyl)pyrrol-2-yl]propanoic acid

Cat. No.: B612232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S-Nitrosoglutathione reductase (GSNOR), also known as alcohol dehydrogenase 5 (ADH5), is

a critical enzyme in the regulation of endogenous S-nitrosothiols (SNOs), particularly S-

nitrosoglutathione (GSNO). By catalyzing the NADH-dependent reduction of GSNO, GSNOR

plays a pivotal role in modulating nitric oxide (NO) signaling pathways. Dysregulation of

GSNOR activity has been implicated in various pathological conditions, making it an attractive

therapeutic target. N6022 is a potent, selective, and reversible inhibitor of GSNOR,

demonstrating significant potential in preclinical studies. These application notes provide a

detailed protocol for an in vitro assay to determine the inhibitory activity of N6022 on GSNOR.

Quantitative Data Summary
The inhibitory potency of N6022 against GSNOR is typically quantified by its half-maximal

inhibitory concentration (IC50). The following table summarizes key quantitative parameters for

N6022.
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Parameter Value Reference

IC50 8 nM [1][2][3][4]

Ki 2.5 nM [1][3][4]

Binding Mechanism
Competitive with GSNO,

Uncompetitive with NADH
[1][4]

GSNOR Signaling Pathway
GSNOR is a key regulator of NO bioavailability. The following diagram illustrates the central

role of GSNOR in the catabolism of GSNO and the impact of its inhibition by N6022.
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Preparation

Assay Execution

Data Analysis

Prepare Assay Buffer, GSNO, NADH, GSNOR, and N6022 solutions

Pre-incubate GSNOR with N6022

Initiate reaction by adding GSNO and NADH

Monitor NADH absorbance decrease at 340 nm

Calculate initial reaction rates

Plot % inhibition vs. N6022 concentration

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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